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Compound of Interest

Compound Name: 5-Formylsalicylic acid

Cat. No.: B1198217 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-Formylsalicylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 5-
Formylsalicylic acid (CAS No. 616-76-2), a key intermediate in various synthetic processes,

including the manufacturing of pharmaceutical compounds.[1] Adherence to these guidelines is

crucial for ensuring a safe laboratory and manufacturing environment.

Hazard Identification and Classification
5-Formylsalicylic acid is classified as a hazardous substance. The primary hazards are

associated with irritation to the skin and eyes, and potential respiratory tract irritation.[2][3][4]

Some data also suggests it may be harmful if swallowed and may cause an allergic skin

reaction.[3][5]

GHS Hazard Statements:

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[3][4]

H302: Harmful if swallowed.[3][5]
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H317: May cause an allergic skin reaction.[3]

Signal Word: Warning[2][5]

Hazard Pictograms:

alt text

Physical and Chemical Properties
A summary of the key physical and chemical properties of 5-Formylsalicylic acid is presented

in the table below. This data is essential for understanding its behavior under various

experimental and storage conditions.

Property Value

Molecular Formula C₈H₆O₄

Molecular Weight 166.13 g/mol [1][3]

Appearance
White to light yellow or brownish-yellow

crystalline powder[1][2]

Melting Point 250 °C (decomposes)[1][5]

Boiling Point 361.2 °C at 760 mmHg[1][6]

Flash Point 186.5 °C[1][6]

Density Approximately 1.5 g/cm³[1]

Vapor Pressure 7.53E-06 mmHg at 25°C[6]

Exposure Controls and Personal Protection
As there are no established Occupational Exposure Limits (OELs) for 5-Formylsalicylic acid,

it is imperative to minimize exposure through robust engineering controls and appropriate

personal protective equipment (PPE).[1]

Engineering Controls
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Ventilation: Work should be conducted in a well-ventilated area.[2] A local exhaust ventilation

system or a fume hood is recommended to control airborne concentrations.[7]

Safety Equipment: Eyewash stations and safety showers must be readily available in the

immediate vicinity of handling areas.[7]

Personal Protective Equipment (PPE)
PPE Type Specifications

Eye/Face Protection
Wear tightly fitting safety goggles or a face

shield.[2]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and protective clothing are required.[2]

Respiratory Protection

If dust is generated and ventilation is

inadequate, a NIOSH-approved particulate

respirator (e.g., N95) should be used.[5]

Safe Handling and Storage Workflow
The following diagram illustrates the recommended workflow for the safe handling and storage

of 5-Formylsalicylic acid.
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Receiving and Storage

Handling and Use

Post-Handling Waste Disposal

Receipt of Chemical

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area 
 in a Tightly Closed Container [2]

Prepare Work Area 
 (Ensure Ventilation and PPE)

Weigh/Dispense in a Ventilated Enclosure

Use in Experiment

Decontaminate Work Surfaces Collect Waste in a Labeled, 
 Closed Container

Wash Hands Thoroughly Dispose of Waste According to 
 Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5-Formylsalicylic Acid.

First-Aid and Emergency Procedures
Immediate and appropriate first-aid measures are critical in the event of exposure.
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Exposure Route First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[4]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation occurs.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Specific Hazards: Combustion may produce carbon oxides.[4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE as

described in Section 3.2. Avoid breathing dust and contact with skin and eyes.[2]

Containment and Cleanup: Moisten the spilled solid to prevent dusting. Carefully sweep or

vacuum the material and place it into a suitable, labeled container for disposal.[7] Do not

allow the material to enter drains.[2]
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The following diagram provides a decision-making flowchart for emergency procedures.
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Caption: Emergency Response Decision Tree.

Toxicological Information
The toxicological properties of 5-Formylsalicylic acid have not been thoroughly investigated.

[1] The available data indicates that it is an irritant to the skin and eyes and may cause

respiratory irritation.[2][3][4]

Acute Toxicity: No specific LD50 or LC50 data is available.[1] It is classified as potentially

harmful if swallowed.[3][5]

Skin Corrosion/Irritation: Causes skin irritation.[2][3]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2][3]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[3]

Germ Cell Mutagenicity, Carcinogenicity, Reproductive Toxicity: No data available.[1]
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Experimental Protocols for Hazard Assessment
The hazard classifications for skin and eye irritation are typically determined using standardized

test guidelines, such as those published by the Organisation for Economic Co-operation and

Development (OECD). These protocols are designed to ensure data reliability and address

animal welfare concerns.

Skin Irritation Testing (based on OECD Guideline 439: In
Vitro Skin Irritation)
This test evaluates the potential of a substance to cause skin irritation using a reconstructed

human epidermis (RhE) model.

Test System: A three-dimensional RhE model, which mimics the upper layers of human skin,

is used.

Procedure:

The test substance is applied topically to the surface of the RhE tissue.

After a defined exposure period (e.g., 60 minutes), the substance is removed by rinsing.

The tissue is incubated for a post-exposure period (e.g., 42 hours).

Endpoint Measurement: Cell viability is measured using a colorimetric assay (e.g., MTT

assay). The viability of the treated tissue is compared to that of a negative control.

Classification: A substance is identified as a skin irritant if it causes a significant reduction in

cell viability below a defined threshold (typically ≤ 50%).

Eye Irritation Testing (based on OECD Guideline 492:
Reconstructed human Cornea-like Epithelium (RhCE)
test method)
This in vitro method assesses the potential for a chemical to cause serious eye damage or

irritation.
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Test System: A three-dimensional RhCE model that mimics the human corneal epithelium is

utilized.

Procedure:

The test substance is applied to the surface of the RhCE tissue for a specified exposure

time.

Following exposure, the tissue is rinsed and incubated.

Endpoint Measurement: The viability of the RhCE cells is determined, usually with an MTT

assay, and compared to a negative control.

Classification: The degree of cytotoxicity is used to classify the substance's eye irritation

potential. A viability of ≤ 60% is indicative of an irritant.

Stability and Reactivity
Chemical Stability: 5-Formylsalicylic acid is stable under recommended storage conditions.

[7]

Conditions to Avoid: Information on specific conditions to avoid is limited, but high

temperatures and exposure to incompatible materials should be avoided.

Incompatible Materials: No specific data on incompatible materials is consistently reported.

Hazardous Decomposition Products: Upon combustion, carbon oxides may be formed.[4]

Disposal Considerations
Dispose of 5-Formylsalicylic acid and its containers in accordance with all applicable local,

state, and federal regulations.[4] Waste should be handled as hazardous and disposed of by a

licensed professional waste disposal service.

This guide is intended to provide essential safety and handling information. It is not a substitute

for a comprehensive risk assessment, which should be conducted by qualified personnel

before any new or modified procedure involving this substance. Always refer to the most

current Safety Data Sheet (SDS) for complete information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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